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Compound of Interest

Compound Name: Magnesium iodide

Cat. No.: B077548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the chemical decomposition pathway of

magnesium iodide (MgI₂) when exposed to ambient air. Magnesium iodide, a typical ionic

halide, is noteworthy for its instability under these conditions, undergoing transformations

driven by atmospheric components. Understanding this degradation is crucial for its handling,

storage, and application in various fields, including organic synthesis.

Decomposition Pathway
Anhydrous magnesium iodide is a white crystalline solid that is stable under inert or hydrogen

atmospheres, even at high temperatures.[1][2][3] However, when exposed to air at normal

temperatures, it readily decomposes. This process is primarily driven by reactions with two key

components of air: oxygen (O₂) and water vapor (H₂O).[1][4]

Reaction with Atmospheric Oxygen (Oxidation)
The primary decomposition reaction involves oxidation. Magnesium iodide reacts with

atmospheric oxygen, particularly when heated, to form magnesium oxide (MgO) and elemental

iodine (I₂).[1] The release of elemental iodine is responsible for the characteristic brown color

that appears as the compound degrades.[1][2][3][5]

The overall oxidation reaction can be represented as:

2MgI₂(s) + O₂(g) → 2MgO(s) + 2I₂(g)
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This reaction highlights the transformation of the ionic iodide (I⁻) to elemental iodine (I₂), a

clear oxidation process.

Interaction with Atmospheric Water (Hydrolysis)
Magnesium iodide is highly hygroscopic and readily absorbs moisture from the air.[4] While its

dissolution in water is a physical process where it dissociates into its constituent ions (Mg²⁺

and I⁻), the presence of water can facilitate decomposition pathways.[6] In moist air, MgI₂

forms various hydrates (MgI₂·xH₂O).[1][2] This interaction with water is a critical first step in its

atmospheric degradation. The absorbed water can participate in subsequent reactions,

potentially leading to the formation of magnesium hydroxide (Mg(OH)₂) as an intermediate,

which can then decompose to MgO upon heating.

The logical flow of decomposition is visualized in the diagram below.
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Caption: Decomposition pathway of MgI₂ in air.

Physicochemical and Quantitative Data
While specific kinetic data for the decomposition of magnesium iodide in air is not readily

available in the literature, its fundamental physicochemical properties are well-documented.

These properties are essential for handling and for theoretical calculations.

Property
Anhydrous
(MgI₂)

Hexahydrate
(MgI₂·6H₂O)

Octahydrate
(MgI₂·8H₂O)

Reference(s)

Molar Mass 278.11 g/mol 386.20 g/mol 422.24 g/mol [1][2]

Appearance
White crystalline

solid
- - [1][2][3]

Density 4.43 g/cm³ 2.353 g/cm³ 2.098 g/cm³ [1][2]

Melting Point

637 °C (1,179

°F; 910 K)

(decomposes)

-
41 °C

(decomposes)
[1]

Solubility in

Water

148 g / 100 mL

(at 18 °C)
-

81 g / 100 mL (at

20 °C)
[1]

Crystal Structure Hexagonal Monoclinic Orthorhombic [1][5]

Experimental Protocols
Detailed experimental protocols specifically for studying the decomposition of MgI₂ in air are

not extensively published. However, a robust methodology can be constructed based on

standard techniques used for analyzing the thermal decomposition of other inorganic salts,

such as magnesium carbonate and magnesium iodate.[7][8]

General Experimental Approach for Studying
Decomposition
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A common and effective method for this analysis would be Thermogravimetric Analysis coupled

with a Residual Gas Analyzer (TGA-RGA) or Mass Spectrometer (TGA-MS).

Objective: To determine the temperature ranges of decomposition and identify the evolved

gaseous products.

Methodology:

Sample Preparation: A small, precisely weighed sample of anhydrous magnesium iodide
(typically < 10 mg) is placed into a platinum or alumina crucible. The hygroscopic nature of

MgI₂ necessitates that sample loading be performed in an inert atmosphere (e.g., a

glovebox) to prevent premature decomposition.[1]

TGA-RGA Analysis:

The crucible is loaded into the TGA instrument.

The system is purged with a controlled atmosphere simulating air (e.g., 21% O₂, 79% N₂)

at a constant flow rate (e.g., 50-100 mL/min). To study hydrolysis, a controlled amount of

water vapor could be introduced.

The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature

range (e.g., 25 °C to 700 °C).

The TGA measures the mass loss of the sample as a function of temperature.

Simultaneously, the RGA (or MS) connected to the TGA's exhaust port analyzes the

evolved gases, identifying them by their mass-to-charge ratio (e.g., detecting I₂ at m/z =

254 and I at m/z = 127).

Data Analysis:

The TGA curve (mass vs. temperature) will show distinct steps corresponding to mass loss

events (e.g., release of I₂).

The derivative of the TGA curve (DTG) helps identify the temperatures of maximum

decomposition rates.
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The RGA data is correlated with the TGA steps to confirm that the mass loss is due to the

release of iodine and potentially other species.

Solid Residue Analysis: The solid product remaining after the TGA run (the residue) can be

analyzed using techniques like X-ray Diffraction (XRD) to confirm its crystalline structure,

verifying the formation of magnesium oxide (MgO).

The logical workflow for such an experiment is depicted below.
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Caption: Workflow for analyzing MgI₂ decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b077548?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Magnesium_iodide
https://www.extramarks.com/studymaterials/formulas/magnesium-iodide-formula/
https://byjus.com/magnesium-iodide-formula/
https://wap.guidechem.com/encyclopedia/magnesium-iodide-dic16411.html
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.youtube.com/watch?v=5Q9mYzBDD8I
https://inis.iaea.org/records/fg78c-hwv46
https://www.mdpi.com/1996-1073/14/5/1316
https://www.benchchem.com/product/b077548#decomposition-pathway-of-magnesium-iodide-in-air
https://www.benchchem.com/product/b077548#decomposition-pathway-of-magnesium-iodide-in-air
https://www.benchchem.com/product/b077548#decomposition-pathway-of-magnesium-iodide-in-air
https://www.benchchem.com/product/b077548#decomposition-pathway-of-magnesium-iodide-in-air
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077548?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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